Cas no 1368510-71-7 (6-(2-Methoxy-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid)

• Product Name: 6-(2-Methoxy-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid
• CAS No: 1368510-71-7
• MF: C₁₄H₁₃NO₄
• MW: 259.257323980331
• CID: 5150127
• Update Time: 2025-05-24

6-(2-Methoxy-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2-Methoxy-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid

• Inchi： 1S/C14H13NO4/c1-15-11(7-9(14(17)18)8-13(15)16)10-5-3-4-6-12(10)19-2/h3-8H,1-2H3,(H,17,18)
• InChI Key： GNDFCIGPEOVVLN-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C2=CC=CC=C2OC)=CC(C(O)=O)=C1

Additional information on 6-(2-Methoxy-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid

Introduction to 6-(2-Methoxy-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic Acid (CAS No. 1368510-71-7)

6-(2-Methoxy-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid (CAS No. 1368510-71-7) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 6-(2-Methoxy-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid is characterized by a pyridine ring substituted with a methoxyphenyl group at the 6-position, a methyl group at the 1-position, and a carboxylic acid group at the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 6-(2-Methoxy-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The researchers found that the compound effectively reduced oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.

In addition to its neuroprotective properties, 6-(2-Methoxy-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid has shown promise in cancer research. A study conducted by a team of scientists at the National Cancer Institute revealed that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are crucial for preventing tumor growth and metastasis.

The pharmacokinetic properties of 6-(2-Methoxy-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid have also been extensively studied. Research indicates that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Preclinical studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

In terms of synthetic chemistry, 6-(2-Methoxy-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid can be synthesized through a multi-step process involving several key reactions. One common synthetic route involves the condensation of 4-chloropyridine with an appropriate substituted benzaldehyde followed by subsequent transformations to introduce the carboxylic acid group and other functional groups. The synthesis is scalable and can be optimized for large-scale production, which is essential for clinical trials and commercialization.

The potential applications of 6-(2-Methoxy-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid extend beyond its use as a standalone therapeutic agent. It can also serve as a lead compound for the development of novel drug candidates with improved efficacy and safety profiles. Ongoing research is focused on optimizing its structure through medicinal chemistry approaches to enhance its biological activity and reduce potential side effects.

In conclusion, 6-(2-Methoxy-phenyl)-1-methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid (CAS No. 1368510-71-7) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent for various diseases. As research in this area continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in the future.